2-[{2-[2-(2,3-dimethylphenoxy)ethoxy]ethyl}(methyl)amino]ethanol

• IUPAC Name: 2-[2-[2-(2,3-dimethylphenoxy)ethoxy]ethyl-methylamino]ethanol
• InChI: InChI=1S/C15H25NO3/c1-13-5-4-6-15(14(13)2)19-12-11-18-10-8-16(3)7-9-17/h4-6,17H,7-12H2,1-3H3
• InChI Key: CSSLCSYGKRPMNM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)OCCOCCN(C)CCO)C
• Molecular Formula: C15H25NO3
• Molecular Weight: 267.36 g/mol

Description

2-[{2-[2-(2,3-dimethylphenoxy)ethoxy]ethyl}(methyl)amino]ethanol is a chemical compound that is commonly referred to as DMPEA. It is a synthetic compound that has been widely used in scientific research due to its unique chemical properties. In

Mechanism of Action

The exact mechanism of action of DMPEA is not fully understood. However, it is believed that DMPEA acts as a surfactant and forms micelles in aqueous solutions. These micelles can then interact with other molecules and facilitate various chemical reactions.
Biochemical and Physiological Effects:
DMPEA has been shown to have various biochemical and physiological effects. It has been shown to have antioxidant properties and can protect cells from oxidative damage. DMPEA has also been shown to have anti-inflammatory properties and can reduce inflammation in various tissues. Additionally, DMPEA has been shown to have neuroprotective properties and can protect neurons from damage.

Advantages and Limitations for Lab Experiments

DMPEA has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized and purified. DMPEA is also relatively inexpensive and readily available. However, DMPEA has some limitations as well. It is not very soluble in water, which can limit its use in aqueous solutions. Additionally, DMPEA can be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for research involving DMPEA. One area of research could be the development of new synthetic methods for DMPEA that are more efficient and environmentally friendly. Another area of research could be the exploration of DMPEA as a potential drug candidate for the treatment of various diseases. Additionally, the use of DMPEA in nanotechnology and materials science could be further explored.

Synthesis Methods

DMPEA is synthesized through a series of chemical reactions that involve the use of various reagents and solvents. The synthesis process starts with the reaction of 2,3-dimethylphenol with ethylene oxide to form 2-(2,3-dimethylphenoxy)ethanol. This intermediate product is then reacted with ethylene glycol and methylamine to form DMPEA.

Scientific Research Applications

DMPEA has been widely used in scientific research due to its unique chemical properties. It has been used as a building block for the synthesis of various compounds and as a reagent in chemical reactions. DMPEA has also been used as a ligand in coordination chemistry and as a surfactant in nanotechnology.